Cas no 121041-31-4 (6-(2-chlorophenoxy)-3-Pyridazinamine)
121041-31-4 structure
Product Name:6-(2-chlorophenoxy)-3-Pyridazinamine
CAS No:121041-31-4
MF:C10H8ClN3O
MW:221.643020629883
CID:1101899
Update Time:2024-07-25
6-(2-chlorophenoxy)-3-Pyridazinamine Chemical and Physical Properties
Names and Identifiers
-
- 6-(2-chlorophenoxy)-3-Pyridazinamine
- 3-Pyridazinamine, 6-(2-chlorophenoxy)-
-
- Inchi: 1S/C10H8ClN3O/c11-7-3-1-2-4-8(7)15-10-6-5-9(12)13-14-10/h1-6H,(H2,12,13)
- InChI Key: CDEGZRJBMURRBN-UHFFFAOYSA-N
- SMILES: C1(N)=NN=C(OC2=CC=CC=C2Cl)C=C1
Experimental Properties
- Density: 1.379±0.06 g/cm3(Predicted)
- Melting Point: 140-141 °C
- Boiling Point: 415.5±40.0 °C(Predicted)
- pka: 5.01±0.10(Predicted)
6-(2-chlorophenoxy)-3-Pyridazinamine Related Literature
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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